Ninhydrin
Ninhydrin
Ninhydrin appears as white to light yellow crystals or powder. Becomes anhydrous with reddening at 257-266°F. (NTP, 1992)
Ninhydrin is a member of the class of indanones that is indane-1,3-dione bearing two additional hydroxy substituents at position 2. It has a role as a colour indicator and a human metabolite. It is a member of indanones, a beta-diketone, an aromatic ketone and a ketone hydrate.
2,2-Dihydroxy-1H-indene-1,3-(2H)-dione. Reagent toxic to skin and mucus membranes. It is used in chemical assay for peptide bonds, i.e., protein determinations and has radiosensitizing properties.
Ninhydrin is a member of the class of indanones that is indane-1,3-dione bearing two additional hydroxy substituents at position 2. It has a role as a colour indicator and a human metabolite. It is a member of indanones, a beta-diketone, an aromatic ketone and a ketone hydrate.
2,2-Dihydroxy-1H-indene-1,3-(2H)-dione. Reagent toxic to skin and mucus membranes. It is used in chemical assay for peptide bonds, i.e., protein determinations and has radiosensitizing properties.
Brand Name:
Vulcanchem
CAS No.:
485-47-2
VCID:
VC0049086
InChI:
InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)8(11)9(7,12)13/h1-4,12-13H
SMILES:
C1=CC=C2C(=C1)C(=O)C(C2=O)(O)O
Molecular Formula:
C9H6O4
Molecular Weight:
178.14 g/mol
Ninhydrin
CAS No.: 485-47-2
Reference Standards
VCID: VC0049086
Molecular Formula: C9H6O4
Molecular Weight: 178.14 g/mol
| CAS No. | 485-47-2 |
|---|---|
| Product Name | Ninhydrin |
| Molecular Formula | C9H6O4 |
| Molecular Weight | 178.14 g/mol |
| IUPAC Name | 2,2-dihydroxyindene-1,3-dione |
| Standard InChI | InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)8(11)9(7,12)13/h1-4,12-13H |
| Standard InChIKey | FEMOMIGRRWSMCU-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C(C2=O)(O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C(C2=O)(O)O |
| Melting Point | 466 to 469 °F (Decomposes) (NTP, 1992) |
| Physical Description | Ninhydrin appears as white to light yellow crystals or powder. Becomes anhydrous with reddening at 257-266°F. (NTP, 1992) ODOURLESS COLOURLESS-TO-CREAM-COLOURED CRYSTALLINE SOLID. |
| Description | Ninhydrin appears as white to light yellow crystals or powder. Becomes anhydrous with reddening at 257-266°F. (NTP, 1992) Ninhydrin is a member of the class of indanones that is indane-1,3-dione bearing two additional hydroxy substituents at position 2. It has a role as a colour indicator and a human metabolite. It is a member of indanones, a beta-diketone, an aromatic ketone and a ketone hydrate. 2,2-Dihydroxy-1H-indene-1,3-(2H)-dione. Reagent toxic to skin and mucus membranes. It is used in chemical assay for peptide bonds, i.e., protein determinations and has radiosensitizing properties. |
| Solubility | 1 to 5 mg/mL at 68° F (NTP, 1992) Solubility in water: soluble |
| Synonyms | 2,2-Dihydroxy-1,3-indandione; 1H-Indene-1,2,3-trione 2-Hydrate; 2,2-Dihydroxy-1,3-dioxoindan; 2,2-Dihydroxy-1,3-indandione; 2,2-Dihydroxy-1H-indene-1,3(2H)-dione; 2,2-Dihydroxy-indene-1,3-dione; 2,2-Dihydroxyindane-1,3-dione; 2,3-Dihydro-2,2-dihyd |
| PubChem Compound | 10236 |
| Last Modified | Nov 11 2021 |
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